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Compound of Interest

Compound Name: Lanatoside C

Cat. No.: B1674451 Get Quote

This guide provides crucial safety protocols and logistical procedures for researchers,

scientists, and drug development professionals working with Lanatoside C. Adherence to

these guidelines is essential to ensure personal safety and minimize environmental

contamination.

Hazard Identification and Classification
Lanatoside C is a potent cardiac glycoside that presents significant health risks upon

exposure. It is classified as acutely toxic and can cause organ damage with repeated

exposure.[1]
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Hazard Classification Category Hazard Statement

Acute Toxicity (Oral) Category 3
H301: Toxic if swallowed[1][2]

[3]

Acute Toxicity (Dermal) Category 3
H311: Toxic in contact with

skin[1][2][3]

Acute Toxicity (Inhalation) Category 3 H331: Toxic if inhaled[1][2][3]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure[1]

Hazardous to the Aquatic

Environment (Acute)
Category 1

H400: Very toxic to aquatic

life[4]

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects[4]

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is mandatory to prevent accidental exposure through inhalation,

dermal contact, or eye contact.

Required PPE
Primary Engineering Control: All handling of Lanatoside C powder must be conducted within

a certified chemical fume hood or a powder containment hood to control airborne particles.[2]

[4]

Respiratory Protection: When engineering controls are not sufficient, a NIOSH-approved

respirator is required.

Eye and Face Protection: Wear safety goggles with side shields that comply with EN166 or

ANSI Z87.1 standards.[2] A face shield should be used if there is a splash hazard.

Hand Protection: Wear two pairs of chemical-resistant gloves (e.g., nitrile) tested according

to EN 374.[2][5] The outer glove should be worn over the cuff of the lab coat, and the inner

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.carlroth.com/medias/SDB-1N3P-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjg2NDd8YXBwbGljYXRpb24vcGRmfGFEbGpMMmcwWkM4NU1UY3dOREV4TXpVMk1Ua3dMMU5FUWw4eFRqTlFYMDFVWDBWT0xuQmtaZ3wwODg2Mjk5OTkzOTMwZjBjNDM0NTM0MmVjNjQ0M2Q5NTkzMjRlNzQ4YWQyYzM0NTExMWYyMTA3M2E1YWM2M2Qx
https://www.carlroth.com/medias/SDB-7321-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjM1MDV8YXBwbGljYXRpb24vcGRmfGFEUTVMMmczTnk4NU1UYzVPVGM0TmpJNU1UVXdMMU5FUWw4M016SXhYMGRDWDBWT0xuQmtaZ3xhZDk5OTA5ODFlZTdkMjIzNmIwZDY0OGVhZWY1YmY1OGEyNzhiOWEzNzVhMmQ1NGRiMTAxY2ViZDA2ZTYwMjZm
https://pubchem.ncbi.nlm.nih.gov/compound/Lanatoside-C
https://www.carlroth.com/medias/SDB-1N3P-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjg2NDd8YXBwbGljYXRpb24vcGRmfGFEbGpMMmcwWkM4NU1UY3dOREV4TXpVMk1Ua3dMMU5FUWw4eFRqTlFYMDFVWDBWT0xuQmtaZ3wwODg2Mjk5OTkzOTMwZjBjNDM0NTM0MmVjNjQ0M2Q5NTkzMjRlNzQ4YWQyYzM0NTExMWYyMTA3M2E1YWM2M2Qx
https://www.carlroth.com/medias/SDB-7321-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjM1MDV8YXBwbGljYXRpb24vcGRmfGFEUTVMMmczTnk4NU1UYzVPVGM0TmpJNU1UVXdMMU5FUWw4M016SXhYMGRDWDBWT0xuQmtaZ3xhZDk5OTA5ODFlZTdkMjIzNmIwZDY0OGVhZWY1YmY1OGEyNzhiOWEzNzVhMmQ1NGRiMTAxY2ViZDA2ZTYwMjZm
https://pubchem.ncbi.nlm.nih.gov/compound/Lanatoside-C
https://www.carlroth.com/medias/SDB-1N3P-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjg2NDd8YXBwbGljYXRpb24vcGRmfGFEbGpMMmcwWkM4NU1UY3dOREV4TXpVMk1Ua3dMMU5FUWw4eFRqTlFYMDFVWDBWT0xuQmtaZ3wwODg2Mjk5OTkzOTMwZjBjNDM0NTM0MmVjNjQ0M2Q5NTkzMjRlNzQ4YWQyYzM0NTExMWYyMTA3M2E1YWM2M2Qx
https://www.carlroth.com/medias/SDB-7321-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjM1MDV8YXBwbGljYXRpb24vcGRmfGFEUTVMMmczTnk4NU1UYzVPVGM0TmpJNU1UVXdMMU5FUWw4M016SXhYMGRDWDBWT0xuQmtaZ3xhZDk5OTA5ODFlZTdkMjIzNmIwZDY0OGVhZWY1YmY1OGEyNzhiOWEzNzVhMmQ1NGRiMTAxY2ViZDA2ZTYwMjZm
https://pubchem.ncbi.nlm.nih.gov/compound/Lanatoside-C
https://www.carlroth.com/medias/SDB-1N3P-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjg2NDd8YXBwbGljYXRpb24vcGRmfGFEbGpMMmcwWkM4NU1UY3dOREV4TXpVMk1Ua3dMMU5FUWw4eFRqTlFYMDFVWDBWT0xuQmtaZ3wwODg2Mjk5OTkzOTMwZjBjNDM0NTM0MmVjNjQ0M2Q5NTkzMjRlNzQ4YWQyYzM0NTExMWYyMTA3M2E1YWM2M2Qx
https://www.dcchemicals.com/msds/MSDS_DC32888.html
https://www.dcchemicals.com/msds/MSDS_DC32888.html
https://www.benchchem.com/product/b1674451?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7321-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjM1MDV8YXBwbGljYXRpb24vcGRmfGFEUTVMMmczTnk4NU1UYzVPVGM0TmpJNU1UVXdMMU5FUWw4M016SXhYMGRDWDBWT0xuQmtaZ3xhZDk5OTA5ODFlZTdkMjIzNmIwZDY0OGVhZWY1YmY1OGEyNzhiOWEzNzVhMmQ1NGRiMTAxY2ViZDA2ZTYwMjZm
https://www.dcchemicals.com/msds/MSDS_DC32888.html
https://www.carlroth.com/medias/SDB-7321-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjM1MDV8YXBwbGljYXRpb24vcGRmfGFEUTVMMmczTnk4NU1UYzVPVGM0TmpJNU1UVXdMMU5FUWw4M016SXhYMGRDWDBWT0xuQmtaZ3xhZDk5OTA5ODFlZTdkMjIzNmIwZDY0OGVhZWY1YmY1OGEyNzhiOWEzNzVhMmQ1NGRiMTAxY2ViZDA2ZTYwMjZm
https://www.carlroth.com/medias/SDB-7321-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjM1MDV8YXBwbGljYXRpb24vcGRmfGFEUTVMMmczTnk4NU1UYzVPVGM0TmpJNU1UVXdMMU5FUWw4M016SXhYMGRDWDBWT0xuQmtaZ3xhZDk5OTA5ODFlZTdkMjIzNmIwZDY0OGVhZWY1YmY1OGEyNzhiOWEzNzVhMmQ1NGRiMTAxY2ViZDA2ZTYwMjZm
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


glove underneath.[5] Gloves must be changed immediately if contaminated, torn, or

punctured.[5]

Body Protection: A disposable, low-permeability lab coat with a solid front, long sleeves, and

tight-fitting cuffs is required.[5] An apron may be necessary for bulk handling.

PPE Donning and Doffing Workflow

Donning Sequence

Doffing Sequence (Exit Procedure)

Wash Hands Don Inner Gloves Don Lab Coat Don Outer Gloves (over cuff) Don Eye/Face Protection Don Respirator (if needed)

Remove Outer Gloves Remove Lab Coat Remove Eye/Face Protection Wash Hands Remove Respirator Remove Inner Gloves Final Hand Wash

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow for Handling Lanatoside C.

Operational Handling and Disposal Plan
A systematic approach to handling and disposal is critical to mitigate risks.

Step-by-Step Handling Procedure
Preparation:

Designate a specific area for handling Lanatoside C, preferably within a fume hood.[2]

Ensure all necessary PPE is available and in good condition.

Verify that an emergency eyewash station and safety shower are accessible.[4]
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Prepare all necessary equipment and reagents before introducing Lanatoside C to the

work area.

Handling:

Avoid the formation of dust and aerosols.[2][4]

Handle and open containers with care.[2]

Do not eat, drink, or smoke in the designated handling area.[1][4]

Use dedicated equipment (spatulas, weigh boats, etc.) and decontaminate them after use.

Storage:

Store Lanatoside C in a tightly sealed, properly labeled container.[4]

Keep the container in a cool, dry, and well-ventilated area that is locked and secure.[2][4]

Spill Management Protocol
Evacuation: Immediately alert others and evacuate the area if the spill is large or generates

significant dust.

Containment:

Wear appropriate PPE, including respiratory protection, before re-entering the area.

Cover drains to prevent environmental release.[2]

For powder spills, gently cover with an absorbent material to avoid raising dust.

Cleanup:

Mechanically collect the spilled material using tools that will not generate dust (e.g., wetted

absorbent pads).[2]

Place all contaminated materials into a sealed, labeled hazardous waste container.[2]
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Decontaminate the spill area thoroughly.

Disposal Plan
All waste materials, including empty containers, contaminated PPE, and cleanup materials,

must be disposed of as hazardous waste.[4]

Dispose of contents and containers at an approved waste disposal facility.[4]

Do not allow the substance to enter drains or waterways.[2][4]

Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air and ensure they

are comfortable for breathing. Call a POISON

CENTER or physician immediately.[1]

Skin Contact

Immediately remove all contaminated clothing.

[1] Thoroughly rinse the affected skin with large

amounts of water. Call a physician.[4]

Eye Contact

Immediately flush eyes with large amounts of

water, removing contact lenses if present.[4]

Separate eyelids to ensure thorough flushing.

Call a physician promptly.[4]

Ingestion

Rinse the mouth with water.[4] Do NOT induce

vomiting. Call a POISON CENTER or physician

immediately.[1][4]

Logical Flow for Handling Lanatoside C
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Start: Project Planning

Preparation & Area Setup

Don Correct PPE

Handling in Fume Hood

Secure Storage

Spill or Exposure Occurs

Potential Event

Decontaminate Equipment & Area

Doff PPE Correctly

Dispose of Hazardous Waste

End of Procedure

Follow Emergency Procedures

After securing area

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of Lanatoside C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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